N-(3-Aminopropyl)-thiomorpholine

• IUPAC Name: 3-thiomorpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C7H16N2S/c8-2-1-3-9-4-6-10-7-5-9/h1-8H2
• InChI Key: RECTZHBMZRYGEN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CCCN
• Molecular Formula: C7H16N2S
• DSSTOX Substance ID: DTXSID60568196
• Molecular Weight: 160.28 g/mol
• CAS No.: 75653-87-1

Description

N-(3-Aminopropyl)-thiomorpholine is a useful research compound. Its molecular formula is C7H16N2S and its molecular weight is 160.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Building Blocks in Medicinal Chemistry

N-(3-Aminopropyl)-thiomorpholine and its derivatives are considered important building blocks in medicinal chemistry. Research has shown that thiomorpholine and thiomorpholine 1,1-dioxide are used in creating novel bicyclic thiomorpholine building blocks for medicinal purposes. These compounds have been synthesized from inexpensive starting materials and have interesting biological profiles (Walker & Rogier, 2013).

2. Antimicrobial Activity

Thiomorpholine derivatives have been synthesized to explore their potential in antimicrobial activity. The synthesis involved nucleophilic substitution reactions and aimed at producing bioactive molecules with less toxicity and increased microbial intracellular concentration. The antimicrobial activity of these newly synthesized compounds was tested, providing insights into their application in this field (Kardile & Kalyane, 2010).

3. DPP-IV Inhibition

Research into thiomorpholine derivatives includes their design and synthesis as dipeptidyl peptidase IV (DPP-IV) inhibitors. These compounds were tested for their inhibitory effects, and some showed promising results in vitro. This suggests their potential value in further studies and applications as DPP-IV inhibitors (Han et al., 2012).

4. Biodegradation Studies

This compound and related compounds have been studied for their biodegradability by microorganisms. Research using in situ 1H NMR has shown that these compounds undergo specific metabolic pathways, involving the cleavage of the C-N bond and subsequent steps leading to the formation of diacids. This provides important insights into the environmental and ecological aspects of these chemicals (Delort & Combourieu, 2001).

Safety and Hazards

“N-(3-Aminopropyl)-thiomorpholine” is a chemical compound and should be handled with care. It can cause severe skin burns and eye damage. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be used only outdoors or in a well-ventilated area.